Cas no 1903062-40-7 (6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine)

• Product Name: 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine
• CAS No: 1903062-40-7
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 4776157
• Update Time: 2025-06-14

6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-aminopiperidin-1-yl)-N-propylpyrimidin-4-amine
• 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine

• Inchi： 1S/C12H21N5/c1-2-5-14-11-8-12(16-9-15-11)17-6-3-10(13)4-7-17/h8-10H,2-7,13H2,1H3,(H,14,15,16)
• InChI Key： HGSATIFRSCRIGP-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)NCCC)CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 1.5
• Topological Polar Surface Area: 67.1

Additional information on 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine

Research Brief on 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine (CAS: 1903062-40-7)

The compound 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine (CAS: 1903062-40-7) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyrimidine core and aminopiperidine moiety, has demonstrated significant potential in modulating specific biological targets, particularly in the context of kinase inhibition and signal transduction pathways. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic applications, positioning it as a compound of interest for further drug development.

Recent investigations into the molecular structure of 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine reveal its unique binding affinity for certain protein kinases, which are critical regulators of cellular processes such as proliferation, differentiation, and apoptosis. The compound's ability to selectively inhibit these kinases has been explored in preclinical models, with promising results in the context of oncology and inflammatory diseases. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a key focus of recent research efforts.

The synthesis of 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine has been optimized in recent studies to improve yield and purity, addressing earlier challenges in its production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These advancements have facilitated more reliable and scalable production, enabling further pharmacological evaluation.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, in cancer cell lines, 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine has shown potent inhibitory effects on tumor growth, with minimal cytotoxicity to normal cells. These findings suggest a favorable therapeutic window, making it a viable candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been investigated in models of autoimmune diseases, where it has demonstrated the ability to modulate immune responses effectively.

Despite these promising results, challenges remain in the clinical translation of 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine. Issues such as drug delivery, potential off-target effects, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps, with a focus on optimizing the compound's formulation and delivery mechanisms to enhance its therapeutic potential.

In conclusion, 6-(4-Aminopiperidin-1-yl)-N-propylpyrimidin-4-amine (CAS: 1903062-40-7) represents a significant advancement in the field of chemical biology and drug discovery. Its unique structural features and promising pharmacological properties underscore its potential as a therapeutic agent. Continued research and development efforts are essential to fully realize its clinical applications and address existing challenges. This compound exemplifies the innovative approaches being pursued in the quest for novel and effective treatments in the biomedical sciences.